Cas no 4467-92-9 (Phenol,2,4-dinitro-6-octyl-)

Phenol,2,4-dinitro-6-octyl- structure
Phenol,2,4-dinitro-6-octyl- structure
Product name:Phenol,2,4-dinitro-6-octyl-
CAS No:4467-92-9
MF:C14H20N2O5
MW:296.319004058838
CID:333561
PubChem ID:3014283

Phenol,2,4-dinitro-6-octyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4-dinitro-6-octyl-
    • 2,4-dinitro-6-octylphenol
    • 4467-92-9
    • SCHEMBL1857493
    • DTXSID30196268
    • Phenol, 2,4-dinitro-6-octyl-
    • Inchi: InChI=1S/C14H20N2O5/c1-2-3-4-5-6-7-8-11-9-12(15(18)19)10-13(14(11)17)16(20)21/h9-10,17H,2-8H2,1H3
    • InChI Key: XQJDAXOHZWCJFD-UHFFFAOYSA-N
    • SMILES: [N+](C1C=C([N+]([O-])=O)C=C(CCCCCCCC)C=1O)([O-])=O

Computed Properties

  • Exact Mass: 296.1373
  • Monoisotopic Mass: 296.13722174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų
  • XLogP3: 5.9

Experimental Properties

  • PSA: 106.51

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